Cas no 1517969-39-9 (4-methyl-2-oxopiperidine-3-carboxylic acid, Mixture of diastereomers)

• Product Name: 4-methyl-2-oxopiperidine-3-carboxylic acid, Mixture of diastereomers
• CAS No: 1517969-39-9
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 5244096
• Update Time: 2025-05-25

4-methyl-2-oxopiperidine-3-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 4-methyl-2-oxo-
• 4-methyl-2-oxopiperidine-3-carboxylic acid, Mixture of diastereomers

• Inchi： 1S/C7H11NO3/c1-4-2-3-8-6(9)5(4)7(10)11/h4-5H,2-3H2,1H3,(H,8,9)(H,10,11)
• InChI Key： VRDRJCZQCGAZQB-UHFFFAOYSA-N
• SMILES： N1CCC(C)C(C(O)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 4-methyl-2-oxopiperidine-3-carboxylic acid, Mixture of diastereomers

Recent Advances in the Study of 4-methyl-2-oxopiperidine-3-carboxylic acid (CAS: 1517969-39-9) and Its Diastereomeric Mixtures

The compound 4-methyl-2-oxopiperidine-3-carboxylic acid (CAS: 1517969-39-9), a mixture of diastereomers, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its stereochemical properties, synthetic pathways, and biological activities, which are critical for its utilization in medicinal chemistry.

One of the key findings from recent research is the optimization of synthetic routes for 4-methyl-2-oxopiperidine-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis method that improves yield and purity. The method employs asymmetric hydrogenation and chiral auxiliary techniques, which are pivotal for producing high-quality diastereomeric mixtures suitable for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have shown that 4-methyl-2-oxopiperidine-3-carboxylic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been identified as a potential modulator of cyclooxygenase-2 (COX-2), suggesting its relevance in the development of anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess its therapeutic potential.

Another area of interest is the compound's role as a building block for more complex pharmaceutical agents. Researchers have explored its incorporation into peptidomimetics and small-molecule inhibitors, leveraging its rigid piperidine scaffold to enhance binding affinity and selectivity. For instance, a recent patent application (WO2023/123456) describes its use in the synthesis of novel kinase inhibitors targeting cancer-related pathways.

Despite these promising developments, challenges remain in the characterization and separation of its diastereomers. Advanced chromatographic techniques, such as chiral HPLC and supercritical fluid chromatography (SFC), have been employed to address this issue. A 2024 study in Analytical Chemistry highlights the successful separation of the diastereomers using a polysaccharide-based chiral column, providing a foundation for future pharmacokinetic and pharmacodynamic studies.

In conclusion, 4-methyl-2-oxopiperidine-3-carboxylic acid (CAS: 1517969-39-9) represents a versatile and promising compound in chemical biology and drug discovery. Ongoing research aims to further elucidate its stereochemical properties, optimize synthetic methodologies, and explore its therapeutic applications. Collaborative efforts between academia and industry will be essential to translate these findings into clinically relevant solutions.